Cas no 31536-38-6 (2-Pyrrolidinone,3-acetyl-)
2-Pyrrolidinone,3-acetyl- structure
Product Name:2-Pyrrolidinone,3-acetyl-
CAS No:31536-38-6
MF:C6H9NO2
MW:127.141161680222
CID:299603
PubChem ID:23009872
Update Time:2025-04-19
2-Pyrrolidinone,3-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,3-acetyl-
- 2-Pyrrolidinone, 3-acetyl- (8CI,9CI)
- 3-acetyl-pyrrolidin-2-one
- 31536-38-6
- CS-0120821
- AKOS004120755
- 3-ACETYLPYRROLIDIN-2-ONE
- SCHEMBL11674331
-
- Inchi： 1S/C6H9NO2/c1-4(8)5-2-3-7-6(5)9/h5H,2-3H2,1H3,(H,7,9)
- InChI Key： SGKFHKSMOYYRDF-UHFFFAOYSA-N
- SMILES： O=C1C(C(C)=O)CCN1
Computed Properties
- Exact Mass: 127.06337
- Monoisotopic Mass: 127.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 46.17
2-Pyrrolidinone,3-acetyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM539311-5g |
3-Acetylpyrrolidin-2-one |
31536-38-6 | 95%+ | 5g |
$3668 | 2023-01-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1191461-5g |
3-Acetylpyrrolidin-2-one |
31536-38-6 | 98% | 5g |
￥30994.00 | 2024-08-02 |
2-Pyrrolidinone,3-acetyl- Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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